Cas no 78500-88-6 (Pyridine, 2,6-diphenyl-, 1-oxide)

Pyridine, 2,6-diphenyl-, 1-oxide structure
78500-88-6 structure
Product Name:Pyridine, 2,6-diphenyl-, 1-oxide
CAS No:78500-88-6
MF:C17H13NO
MW:247.291224241257
CID:534392
PubChem ID:12725141
Update Time:2025-04-19

Pyridine, 2,6-diphenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2,6-diphenyl-, 1-oxide
    • 1-oxido-2,6-diphenylpyridin-1-ium
    • 2,6-Diphenylpyridine N-oxide
    • 2,6-Diphenyl-pyridin-1-oxid
    • 2,6-diphenylpyridine 1-oxide
    • 2,6-diphenylpyridine oxide
    • 2,6-diphenylpyridine-N-oxide
    • DTXSID70508149
    • FBLQGULBXCFSAK-UHFFFAOYSA-N
    • SCHEMBL4144064
    • 1-Oxo-2,6-diphenyl-1lambda~5~-pyridine
    • FT-0736468
    • 78500-88-6
    • Inchi: 1S/C17H13NO/c19-18-16(14-8-3-1-4-9-14)12-7-13-17(18)15-10-5-2-6-11-15/h1-13H
    • InChI Key: FBLQGULBXCFSAK-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(=CC=CC=1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 247.10000
  • Monoisotopic Mass: 247.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 25.46000
  • LogP: 4.44910
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